Cas no 545364-03-2 (N-(2-Bromophenyl)-3-chloropropanamide)

• Product Name: N-(2-Bromophenyl)-3-chloropropanamide
• CAS No: 545364-03-2
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• MDL: MFCD03386570
• CID: 1070537
• PubChem ID: 5095929
• Update Time: 2025-04-20

N-(2-Bromophenyl)-3-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Bromophenyl)-3-chloropropanamide
• propanamide, N-(2-bromophenyl)-3-chloro-
• SCHEMBL21483552
• EN300-40913
• AKOS000143380
• Z56355640
• 545364-03-2
• DB-071868
• LS-06220
• MFCD03386570
• ALBB-018979

• MDL： MFCD03386570
• Inchi： 1S/C9H9BrClNO/c10-7-3-1-2-4-8(7)12-9(13)5-6-11/h1-4H,5-6H2,(H,12,13)
• InChI Key： SKKXXDVNNYBJLK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CCCl)=O

Computed Properties

• Exact Mass: 260.95567
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.575
• Boiling Point: 398.7°C at 760 mmHg
• Flash Point: 195°C
• Refractive Index: 1.609
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides